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Compound of Interest

Compound Name: Bromine-77

Cat. No.: B1219884 Get Quote

An in-depth overview of the nuclear properties, production, and applications of the radionuclide

Bromine-77, tailored for the scientific community.

Introduction
Bromine-77 (77Br) is a neutron-deficient radioisotope of bromine that has garnered

considerable attention within the field of nuclear medicine.[1] Its unique decay characteristics,

which include electron capture and a minor positron emission branch, render it a versatile

radionuclide for both diagnostic imaging and targeted radiotherapy.[1] This technical guide

provides a comprehensive overview of the fundamental properties of Bromine-77, its

production methodologies, and its applications, with a focus on providing researchers,

scientists, and drug development professionals with the detailed information necessary for its

effective and safe utilization in the development of novel radiopharmaceuticals.[1]

Nuclear and Physical Properties
A thorough understanding of the nuclear and physical properties of Bromine-77 is paramount

for its application in radiopharmaceutical development. These properties dictate its behavior in

biological systems, its detection by imaging modalities, and its therapeutic efficacy.

Summary of Nuclear Properties
The core nuclear characteristics of Bromine-77 are summarized in the table below.
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Property Value

Atomic Number (Z) 35[2][3]

Mass Number (A) 77[2][3]

Neutron Number (N) 42[2][3]

Half-life (t1/2) 57.04 hours[1][2][3][4]

Decay Product Selenium-77 (77Se) (stable)[1][2][3]

Primary Decay Mode Electron Capture (EC) (~99.3%)[1]

Secondary Decay Mode Positron Emission (β+) (~0.7%)[1]

Q-value (EC) 1365.0 keV[1]

Maximum β+ Energy 337.0 keV[1]

Mean Electron Energy 0.00937 MeV[2][3]

Mean Photon Energy 0.3209 MeV[2][3]

Decay Characteristics
Bromine-77 decays predominantly via electron capture to the stable isotope Selenium-77.[1] A

smaller fraction of decays occur through positron emission.[1] The decay is accompanied by

the emission of gamma rays and characteristic X-rays from the daughter nuclide, Selenium-77.

[1]

The following diagram illustrates the simplified decay scheme of Bromine-77.
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A simplified decay scheme of Bromine-77.

The decay of Bromine-77 is associated with several prominent gamma and X-ray emissions,

which are crucial for its detection and imaging.
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Energy (keV) Intensity (%)

238.98 23.10[2]

520.69 22.41[2]

249.77 2.98[2]

297.23 4.16[2]

578.91 2.96[2]

Production of Bromine-77
Bromine-77 is typically produced in a cyclotron.[1] The most common production route

involves the proton bombardment of an enriched selenium target.[1]

Nuclear Reactions
The primary nuclear reaction for the production of 77Br is:

77Se(p,n)77Br[1]

This reaction involves irradiating a target enriched in Selenium-77 with a proton beam.[1] An

alternative reaction, which requires higher proton energies but can offer higher yields, is:[5]

78Se(p,2n)77Br[5]

Targetry
Historically, elemental selenium targets were used, but they suffer from poor thermal

conductivity, which limits the applicable beam current.[5] To address this, more robust

intermetallic alloys have been developed. Cobalt-Selenium (CoSe) alloys have shown

significant promise as they can withstand higher proton intensities, leading to increased

production capacity.[5][6]

Experimental Protocol for 77Se(p,n)77Br Reaction on a
Co77Se Target
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This protocol is based on methodologies that have demonstrated improved production yields.

[6][7]

Target Preparation:

Isotopically enriched 77Se is mixed with cobalt powder.

The mixture is pressed into a target disc.

The disc is sintered in a furnace to form the Co77Se intermetallic compound, which

enhances the target's thermal and electrical conductivity.[5]

Irradiation:

The Co77Se target is mounted in a solid target station of a cyclotron.

The target is bombarded with a proton beam, typically with an energy of 10-15 MeV.[1]

Purification:

Following irradiation, the 77Br is separated from the target material.

A common and efficient method is dry distillation, where the target is heated in a furnace

under a flow of inert gas.[7]

The volatile bromine compounds are trapped in a cooled collection vessel.

Production Workflow Diagram
The following diagram illustrates the workflow for the production of Bromine-77 via proton

irradiation of a Co77Se target.
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Workflow for 77Br production via proton irradiation of a Co77Se target.

Quality Control
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To ensure the safety and efficacy of 77Br-labeled radiopharmaceuticals, rigorous quality control

(QC) is essential.[1]

QC Parameter Method Purpose

Radionuclidic Purity

Gamma-ray spectroscopy

using a high-purity germanium

(HPGe) detector.[1]

To identify and quantify any

gamma-emitting impurities.

The energy and intensity of the

observed peaks are compared

to known values for 77Br and

potential contaminants.[1]

Radiochemical Purity

Radio-High-Performance

Liquid Chromatography (radio-

HPLC).[1]

To determine the proportion of

the total radioactivity in the

desired chemical form.[1]

Applications in Nuclear Medicine
Bromine-77's decay properties make it a valuable tool in nuclear medicine, with applications in

both imaging and therapy.[1]

Diagnostic Imaging
While not a primary choice for Positron Emission Tomography (PET) due to its low positron

branching ratio of approximately 0.7%, the gamma emissions of Bromine-77 allow for imaging

using Single Photon Emission Computed Tomography (SPECT).[8] Its 57.04-hour half-life is

suitable for studying biological processes that occur over several days.

Targeted Radionuclide Therapy
The decay of Bromine-77 results in the emission of Auger electrons, which deposit a high

amount of energy over a very short range.[5] This characteristic makes 77Br a promising

candidate for targeted radionuclide therapy, where the radionuclide is attached to a molecule

that specifically targets cancer cells. This approach allows for highly localized cell killing with

minimal damage to surrounding healthy tissue.

Theranostics
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Bromine-77 forms a powerful "theranostic" pair with the positron-emitting isotope Bromine-76

(76Br).[9] The identical chemistry of the two isotopes allows for the synthesis of a single

targeting molecule that can be labeled with either 76Br for PET imaging (to diagnose, stage,

and select patients for therapy) or with 77Br for targeted radiotherapy.[9] This approach

embodies the principles of personalized medicine.

Experimental Protocols
Determination of Half-life
The half-life of Bromine-77 can be accurately determined using a high-purity germanium

(HPGe) detector-based gamma-ray spectrometry system.[1]

Sample Preparation: A calibrated source of 77Br is prepared and placed at a fixed and

reproducible distance from the HPGe detector.[1]

Data Acquisition: The gamma-ray spectrum is acquired over a period of several half-lives.

The counting time for each spectrum should be short relative to the half-life to minimize

decay during the measurement.[1]

Data Analysis:

The net peak area of a prominent, well-resolved gamma-ray peak (e.g., 239 keV or 521

keV) is determined for each spectrum.

The natural logarithm of the net peak area is plotted against the time of measurement.[1]

The data points are fitted to a linear equation. The slope of the line is equal to the negative

of the decay constant (λ).[1]

The half-life is then calculated using the formula: t1/2 = ln(2) / λ.[1]

Workflow for Half-life Determination
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Workflow for the determination of the half-life of Bromine-77.

Conclusion
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Bromine-77 possesses favorable decay characteristics for a range of applications in nuclear

medicine.[1] Its production via cyclotron and the subsequent formulation of 77Br-

radiopharmaceuticals require stringent adherence to established protocols and rigorous quality

control to ensure a safe and effective product for research and potential clinical use.[1] This

guide provides a foundational understanding of the key technical aspects of Bromine-77, from

its fundamental nuclear properties to practical considerations for its production and quality

assurance, to aid in the advancement of radiopharmaceutical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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